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Compound of Interest

Compound Name: Leachianol G

Cat. No.: B13437607

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Leachianol G, a resveratrol dimer
with potential therapeutic applications. The document covers its discovery, historical context,
experimental protocols for its isolation, and available data on its biological activities.

Discovery and Historical Context

Leachianol G, a complex stilbenoid, was first identified as a natural product isolated from the
stalks of grapevine (Vitis vinifera)[1][2][3]. Its discovery is part of the broader scientific interest
in resveratrol and its oligomers, which are known for their diverse biological activities[1][2][4].
The initial isolation and characterization of Leachianol G were reported in studies focused on
identifying novel stilbenoids from grapevine by-products, highlighting the potential of viticultural
waste as a source of valuable bioactive compounds[1][3]. Leachianol G is structurally a dimer
of resveratrol[3].

Physicochemical Properties

A summary of the key physicochemical properties of Leachianol G is presented in Table 1.
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Property Value Reference
Chemical Formula C28H2407 [1]
Molecular Weight 472.5 g/mol [1]
CAS Number 164204-62-0 [1]

(1R,2S,3R)-3-(3,5-
dihydroxyphenyl)-1-[(R)-
hydroxy(4-

IUPAC Name Y v [1]
hydroxyphenyl)methyl]-2-(4-
hydroxyphenyl)-2,3-dihydro-

1H-indene-4,6-diol

Type of Compound Resveratrol Dimer (Stilbenoid) [3]

Table 1: Physicochemical Properties of Leachianol G. This table summarizes the fundamental
chemical and physical characteristics of the Leachianol G molecule.

Experimental Protocols

The isolation and characterization of Leachianol G have been described in the scientific
literature. The following sections detail the methodologies employed.

The general workflow for the extraction and isolation of Leachianol G from Vitis vinifera stalks
is depicted in the following diagram.
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Figure 1: Experimental Workflow for Leachianol G Isolation. This diagram illustrates the key
steps involved in the extraction and purification of Leachianol G from grapevine stalks[3].

A detailed protocol for the isolation of Leachianol G is as follows:
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» Extraction: Dried and ground stalks of Vitis vinifera are extracted with a mixture of acetone
and water[3].

o Concentration: The resulting aqueous acetone solution is concentrated under reduced
pressure to remove the organic solvent[3].

e Liquid-Liquid Partitioning: The remaining aqueous phase is subjected to successive
extractions with n-heptane followed by methyl tert-butyl ether (MtBE) to separate compounds
based on polarity[3]. The MtBE extract, containing the stilbenoids, is then concentrated and
lyophilized[3].

o Centrifugal Partition Chromatography (CPC): The crude stilbenoid extract is fractionated
using CPC[1][3].

o Semi-preparative High-Performance Liquid Chromatography (HPLC): Fractions containing
Leachianol G are further purified by semi-preparative HPLC to yield the pure compound[3].

The structure of Leachianol G was determined using a combination of spectroscopic
techniques:

e Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and 3C) and 2D (COSY, HSQC,
HMBC) NMR experiments were used to determine the connectivity of atoms and the
stereochemistry of the molecule. The NMR data for Leachianol G has been published,
providing a reference for its identification[3][5].

e Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry
(HRESI-MS) was used to determine the exact mass and elemental composition of the
molecule[5].

Biological Activities and Mechanism of Action

While research on Leachianol G is still in its early stages, initial studies and the known
activities of related resveratrol dimers suggest its potential in several therapeutic areas.

Leachianol G has been shown to inhibit the activity of HIV-1 integrase, a key enzyme in the
replication of the human immunodeficiency virus[3]. This suggests a potential role for
Leachianol G in the development of new antiretroviral therapies.
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Biological Activity Assay System Result Reference

. ) >50% inhibition at 25
Anti-HIV-1 Integrase In vitro assay M [3]
M

Table 2: Antiviral Activity of Leachianol G. This table presents the available quantitative data
on the anti-HIV-1 integrase activity of Leachianol G.

Direct experimental data on the anti-inflammatory and antioxidant properties of Leachianol G
are not yet available. However, based on the well-documented activities of its parent
compound, resveratrol, and other resveratrol oligomers, it is highly probable that Leachianol G
possesses similar properties[2][4].

Resveratrol and its dimers are known to exert anti-inflammatory effects by modulating key
signaling pathways, primarily the Nuclear Factor-kappa B (NF-kB) and Mitogen-Activated
Protein Kinase (MAPK) pathways[6][7].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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